Cas no 28968-09-4 (1H-Indene-1-carboxylicacid, 6-chloro-5-cyclohexyl-2,3-dihydro-, (1S)-)

• Product Name: 1H-Indene-1-carboxylicacid, 6-chloro-5-cyclohexyl-2,3-dihydro-, (1S)-
• CAS No: 28968-09-4
• MF: C₁₆H₁₉ClO₂
• MW: 278.773864030838
• CID: 270321
• PubChem ID: 120109
• Update Time: 2025-04-19

1H-Indene-1-carboxylicacid, 6-chloro-5-cyclohexyl-2,3-dihydro-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxylicacid, 6-chloro-5-cyclohexyl-2,3-dihydro-, (1S)-
• d-TAI-284
• (+)-CLIDANAC
• (1S)-(+)-6-Chloro-5-cyclohexylindan-1-carboxylic acid
• 28968-09-4
• (+)-TAI-284
• (+)-6-Chloro-5-cyclohexylindan-1-carboxylic acid
• CLIDANAC (S)-(+)-FORM [MI]
• 1H-Indene-1-carboxylic acid, 6-chloro-5-cyclohexyl-2,3-dihydro-, (1S)-
• (S)-clidanac
• Clidanac, (+)-
• Q27251428
• 1-Indancarboxylic acid, 6-chloro-5-cyclohexyl-, (+)-
• BRN 2057663
• 12PU8IR205
• UNII-12PU8IR205
• CLIDANAC, (S)-
• (S)-(+)-Clidanac
• DTXSID701031178

• Inchi： 1S/C16H19ClO2/c17-15-9-13-11(6-7-12(13)16(18)19)8-14(15)10-4-2-1-3-5-10/h8-10,12H,1-7H2,(H,18,19)/t12-/m0/s1
• InChI Key： OIRAEJWYWSAQNG-LBPRGKRZSA-N
• SMILES： ClC1=CC2[C@@H](C(=O)O)CCC=2C=C1C1CCCCC1

Computed Properties

• Exact Mass: 278.10747
• Monoisotopic Mass: 278.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.244
• Boiling Point: 424.4°Cat760mmHg
• Flash Point: 210.5°C
• Refractive Index: 1.587
• PSA: 37.3